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Compound Focus: Temuterkib

CAS No.: 1951483-29-6

Cat. No.: S534056

Temuterkib Scientific Profile

The table below summarizes the core information about temuterkib based on the current search results.

Aspect Details

Drug Name Temuterkib (also known as LY-3214996) [1] [2]

Developer Eli Lilly and Company [1] [2]

Mechanism of Action Inhibitor of extracellular-signal-regulated kinases 1 and 2 (ERK1/2) [1] [3]
Administration Oral [1]

| Relevant Development Findings | - A specific ERK KiMBI (kinase-modulated bioluminescent indicator)

was used to identify temuterkib as a brain-active ERK inhibitor [4].

e Studies in a zebrafish model showed that temuterkib's inhibition of ERK is dose-dependent, offering
therapeutic benefit at low doses but showing cardiotoxic effects at higher doses [3]. |

A Path Forward for Method Development
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The search results highlight a sophisticated analytical technique used in temuterkib's development, which

can serve as a model for your own work.

¢ A Model Technology: ERK KiMBI: The identified literature describes the use of an ERK KiMBI
(kinase-modulated bioluminescent indicator). This is a genetically encoded biosensor based on the
NanoLuc luciferase, engineered to report ERK inhibition through a change in bioluminescent signal
[4]. This technology itself represents a powerful pharmacodynamic assay for measuring target
engagement of ERK inhibitors like temuterkib in complex biological systems, including the brain.

To help visualize the core mechanism of action of temuterkib, which is foundational for developing any

analytical method, the following diagram illustrates the ERK signaling pathway and the drug's point of

intervention.
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muterkib (ERK Inhibitor)

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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